Cas no 82410-24-0 (1,3-Propanediol, 2-[(6-amino-9H-purin-9-yl)methoxy]-, hydrogenphosphate (2:1))

• Product name: 1,3-Propanediol, 2-[(6-amino-9H-purin-9-yl)methoxy]-, hydrogenphosphate (2:1)
• CAS No: 82410-24-0
• MF: ₂[C₉H₁₃N₅O₃]^.H₃O₄P
• MW: 576.45766
• CID: 692113
• PubChem ID: 71418706

1,3-Propanediol, 2-[(6-amino-9H-purin-9-yl)methoxy]-, hydrogenphosphate (2:1) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[(6-amino-9H-purin-9-yl)methoxy]-, hydrogenphosphate (2:1)
• 2-[(6-aminopurin-9-yl)methoxy]propane-1,3-diol,phosphoric acid
• Phosphoric acid--2-[(6-amino-9H-purin-9-yl)methoxy]propane-1,3-diol (1/2)
• 82410-24-0
• DTXSID00837999

• Inchi： InChI=1S/2C9H13N5O3.H3O4P/c2*10-8-7-9(12-3-11-8)14(4-13-7)5-17-6(1-15)2-16;1-5(2,3)4/h2*3-4,6,15-16H,1-2,5H2,(H2,10,11,12);(H3,1,2,3,4)
• InChI Key： RMQKNEBUWNPJSG-UHFFFAOYSA-N
• SMILES： C1=NC(=C2C(=N1)N(C=N2)COC(CO)CO)N.C1=NC(=C2C(=N1)N(C=N2)COC(CO)CO)N.OP(=O)(O)O

Computed Properties

• Exact Mass: 576.18057416g/mol
• Monoisotopic Mass: 576.18057416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 39
• Rotatable Bond Count: 10
• Complexity: 291
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 316Ų